2-(Methylamino)-1-(3-methylpyridin-2-yl)ethanol

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 2-(methylamino)-1-(3-methylpyridin-2-yl)ethanol
• InChI: InChI=1S/C9H14N2O/c1-7-4-3-5-11-9(7)8(12)6-10-2/h3-5,8,10,12H,6H2,1-2H3
• InChI Key: IWXNHEFITUPXLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)C(CNC)O

Description

2-(Methylamino)-1-(3-methylpyridin-2-yl)ethanol is an organic compound that features a pyridine ring substituted with a methyl group and an ethanol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Methylamino)-1-(3-methylpyridin-2-yl)ethanol typically involves the reaction of 3-methylpyridine with methylamine and an appropriate reducing agent. One common method involves the reduction of the corresponding ketone or aldehyde intermediate using a reducing agent such as sodium borohydride or lithium aluminum hydride .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(Methylamino)-1-(3-methylpyridin-2-yl)ethanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can further modify the functional groups present in the compound.

Substitution: The amino and hydroxyl groups can participate in substitution reactions with suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Reagents such as alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or aldehydes, while substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

2-(Methylamino)-1-(3-methylpyridin-2-yl)ethanol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Methylamino)-1-(3-methylpyridin-2-yl)ethanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-(Methylamino)-1-(2-methylpyridin-3-yl)ethanol
• 2-(Methylamino)-1-(4-methylpyridin-2-yl)ethanol
• 2-(Methylamino)-1-(3-ethylpyridin-2-yl)ethanol

Uniqueness

2-(Methylamino)-1-(3-methylpyridin-2-yl)ethanol is unique due to its specific substitution pattern on the pyridine ring, which can influence its chemical reactivity and biological activity. This uniqueness makes it a valuable compound for targeted research and applications .